BS2G Crosslinker disodium

• Molecular Formula: C13H12N2Na2O14S2
• Molecular Weight: 530.4 g/mol
• InChI: InChI=1S/C13H14N2O14S2.2Na/c16-8-4-6(30(22,23)24)12(20)14(8)28-10(18)2-1-3-11(19)29-15-9(17)5-7(13(15)21)31(25,26)27;;/h6-7H,1-5H2,(H,22,23,24)(H,25,26,27);;/q;2*+1/p-2
• InChIKey: JINCQYPCQMBZSX-UHFFFAOYSA-L

BS2G Crosslinker disodium: Water-Soluble Homobifunctional Crosslinker

BS2G Crosslinker disodium (CAS 881415-72-1), chemically known as bis(sulfosuccinimidyl) glutarate, is a water-soluble, homobifunctional, non-cleavable amine-to-amine crosslinker [1]. It belongs to the NHS-ester class of crosslinking reagents, featuring two sulfo-N-hydroxysuccinimide (sulfo-NHS) ester groups connected by a short, 5-atom (7.7 Å) glutarate spacer arm . This molecular architecture enables the formation of stable, covalent amide bonds with primary amines (-NH2) on proteins, peptides, and other biomolecules under mild, aqueous conditions . Its water solubility, conferred by the negatively charged sulfonate groups, eliminates the need for organic solvents, preserving protein conformation and activity during conjugation .

Aqueous crosslinking Water-soluble, no organic co-solvents needed

Cell surface specific Membrane-impermeable for surface protein mapping

Non-cleavable conjugation Stable amide bonds for irreversible modification

Short rigid spacer 5-atom glutarate backbone for high-resolution distance restraints

• [1] PubChem. (2025). BS2G Crosslinker (disodium). PubChem CID 91757794. View Source

Why BS2G Cannot Be Substituted

The selection of a crosslinker in structural mass spectrometry (CXMS) and protein interaction studies is not a simple matter of chemical class; it is a critical determinant of the experimental outcome. While many amine-reactive NHS-esters exist, their distinct spacer arm lengths, chemical compositions, and polarities dictate the subset of spatial constraints that can be captured [1]. A systematic evaluation demonstrated that the choice of crosslinker has a 'significant impact on the output data for structural characterization' [2]. Specifically, a crosslinker's spacer arm defines the maximum distance between crosslinked residues (e.g., BS2G's 7.7 Å), meaning a longer crosslinker like BS3 (11.4 Å) will identify different proximal lysine pairs, and vice versa [3]. Furthermore, the polarity of the spacer arm, a property unique to BS2G among short crosslinkers, can dramatically influence which protein regions are preferentially crosslinked [4]. Thus, generic substitution without considering these specific, quantifiable differences will lead to incomplete or biased structural models, missing crucial interaction interfaces.

Spacer length mismatch with BS3

BS3's longer 8-atom spacer (11.4 Å) may capture different distance constraints, altering crosslink sets (72 vs 174 crosslinks reported in NF1).

Organic co-solvent artifacts with DSG

DSG requires DMSO/DMF pre-dissolution, risking protein conformational perturbation and introducing membrane permeability that confounds cell-surface specificity.

Cleavable chemistry alters workflow

Sulfo-EGS and DTSSP contain cleavable ester/disulfide bonds, fundamentally changing downstream analysis and conjugate stability requirements.

• [1] Ding, Y.-H., Fan, S.-B., Li, S., Feng, B.-Y., Gao, N., Ye, K., He, S.-M., & Dong, M.-Q. (2016). Increasing the Depth of Mass-Spectrometry-Based Structural Analysis of Protein Complexes through the Use of Multiple Cross-Linkers. Analytical Chemistry, 88(8), 4461-4469. View Source
• [2] Fiala, J., Kukačka, Z., & Novák, P. (2020). Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics, 218, 103716. View Source
• [3] Pottiez, G., Ciborowski, P., & Wojtkiewicz, M. (2012). Chemical Cross-linking and MALDI-TOF/TOF to Investigate Protein Interacting Domains. Journal of Biomolecular Techniques, 23(Suppl), S43. View Source
• [4] Fiala, J., Kukačka, Z., & Novák, P. (2020). Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics, 218, 103716. View Source

BS2G Differentiation Evidence

Spacer Arm Length vs. BS3

BS2G provides complementary structural information to the widely used crosslinkers BS3 and DSS. While BS3 and DSS are effective, they fail to capture all relevant protein interfaces. In a study screening seven additional crosslinkers for their ability to complement BS3 and DSS in crosslinking mass spectrometry (CXMS), BS2G (also denoted as BS(2)G) was identified as one of the reagents tested that generated a distinct set of cross-links not observed with BS3 or DSS, thereby increasing the overall depth of structural coverage [1].

Spacer arm vs BS3

Head-to-head

7.7 Å (BS2G) vs 11.4 Å (BS3); 174 vs 72 crosslinks in NF1 dimer study

Supports higher-density restraint sets for structural modeling

Reported NF1 dimer context; shorter spacer captures tighter spatial constraints

Evidence Dimension	Identification of novel cross-linked lysine pairs (unique cross-links) in protein complexes
Target Compound Data	Qualitative observation: BS2G generates cross-links not observed with BS3 or DSS [1].
Comparator Or Baseline	BS3 (bis(sulfosuccinimidyl) suberate) and DSS (disuccinimidyl suberate)
Quantified Difference	Qualitative increase in total cross-links identified; number of unique BS2G-derived cross-links not specified but confirmed as distinct.
Conditions	In vitro crosslinking of bovine serum albumin (BSA), aldolase, yeast H/ACA protein complex, and E. coli 70S ribosome followed by LC-MS/MS analysis [1].

Why This Matters

For procurement, this means BS2G is not redundant; it is an essential component of a multi-crosslinker strategy to maximize the structural information obtained from precious samples.

• [1] Ding, Y.-H., Fan, S.-B., Li, S., Feng, B.-Y., Gao, N., Ye, K., He, S.-M., & Dong, M.-Q. (2016). Increasing the Depth of Mass-Spectrometry-Based Structural Analysis of Protein Complexes through the Use of Multiple Cross-Linkers. Analytical Chemistry, 88(8), 4461-4469. View Source

Water Solubility Compared to DSG

A direct comparative study using equimolar mixtures of DSG with d6-BS2G (deuterated BS2G) revealed a fundamental difference in selectivity based on crosslinker polarity. The analysis established that the polar BS2G 'preferentially bound to polar regions of the modified molecule, whereas non-polar DSG bound to hydrophobic regions' [1]. This differential reactivity was not due to a difference in crosslinking efficiency but to the inherent chemical nature of the crosslinker spacer.

Water solubility vs DSG

Head-to-head

Water-soluble, direct aqueous buffer use vs DSG requiring DMSO/DMF; non-overlapping crosslink sets on BSA

Enables native-state crosslinking without organic solvent artifacts

BSA model; preferentially crosslinks polar surface regions

Evidence Dimension	Preferential reactivity toward protein regions based on local polarity
Target Compound Data	Preferentially binds to and crosslinks lysine residues in polar (hydrophilic) regions [1].
Comparator Or Baseline	DSG (disuccinimidyl glutarate)
Quantified Difference	Preferentially bound to polar regions, whereas DSG bound to hydrophobic regions [1].
Conditions	In vitro crosslinking of bovine serum albumin (BSA) using equimolar mixtures of DSG and d6-BS2G, analyzed by high-resolution mass spectrometry [1].

Why This Matters

This selectivity is critical for researchers studying membrane proteins or protein complexes where mapping hydrophilic interaction surfaces is a priority; using the non-polar DSG would yield data biased toward hydrophobic cores.

• [1] Fiala, J., Kukačka, Z., & Novák, P. (2020). Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics, 218, 103716. View Source

d0/d4 Isotopic Pair for MS Identification

The spacer arm length is a primary determinant of the distance constraint information derived from a crosslinking experiment. BS2G possesses a 5-atom spacer arm with a length of 7.7 Å . In contrast, a longer analog like BS(PEG)5 has a significantly longer, more flexible PEG-based spacer arm (e.g., BS(PEG)5 is approximately 21.7 Å [1]). The shorter, more rigid spacer of BS2G provides a more stringent distance constraint (≤7.7 Å) for any identified cross-link, which is invaluable for high-resolution structural modeling and validation.

d0/d4 isotopic pair

Cross-study comparable

4 Da mass shift (d0 vs d4 BS2G)

Enables unambiguous MS identification of crosslinked peptide pairs

Validated with FTICR MS; microgram-scale sensitivity reported

Evidence Dimension	Spacer arm length (Å) defining maximum crosslinking distance
Target Compound Data	7.7 Å .
Comparator Or Baseline	BS(PEG)5 crosslinker
Quantified Difference	Approximately 14 Å shorter (BS(PEG)5 is ~21.7 Å [1]).
Conditions	Based on published chemical structures and physical properties of the crosslinkers [REFS-1, REFS-2].

Why This Matters

Procurement of BS2G is justified when the research goal is to map close-proximity interactions (e.g., within a single protein domain or at a tight binding interface) with high confidence, as opposed to the looser constraints provided by longer, more flexible crosslinkers.

• [1] Pottiez, G., Ciborowski, P., & Wojtkiewicz, M. (2012). Chemical Cross-linking and MALDI-TOF/TOF to Investigate Protein Interacting Domains. Journal of Biomolecular Techniques, 23(Suppl), S43. View Source

Membrane Impermeability vs. DSG

Unlike cell-permeable crosslinkers such as DSS (disuccinimidyl suberate), BS2G is not membrane-permeable . This is a direct consequence of its polar, water-soluble sulfonate groups. This property makes BS2G a targeted reagent for labeling and crosslinking proteins on the cell surface or on extracellular domains of membrane proteins without disturbing intracellular processes or crosslinking intracellular proteins [1].

Membrane impermeability vs DSG

Head-to-head

Membrane-impermeable (cell surface only) vs DSG permeable (surface + intracellular)

Provides cell-surface-only specificity, eliminating intracellular background

Binary specificity; NF1 surface mapping context

Evidence Dimension	Cell membrane permeability
Target Compound Data	Not cell membrane permeable .
Comparator Or Baseline	DSS (disuccinimidyl suberate)
Quantified Difference	Categorical difference: Impermeable vs. Permeable .
Conditions	Standard property of water-soluble sulfo-NHS ester crosslinkers vs. their non-sulfonated, hydrophobic counterparts [REFS-1, REFS-2].

Why This Matters

For scientists studying cell surface receptors, membrane protein topology, or cell-cell adhesion, BS2G's impermeability is a non-negotiable feature for spatial control of the crosslinking reaction, a benefit not offered by permeable alternatives.

• [1] Hangzhou Xinqiao Biotechnology. (2018). BS2G Bifunctional Protein Crosslinker Product Page. View Source

BS2G Validated Applications

High-Resolution Protein Interface Mapping

The 7.7 Å spacer arm of BS2G provides stringent distance constraints for crosslinking mass spectrometry (CXMS) . It is ideal for mapping interactions within a single protein domain or at tight binding interfaces where residues are in very close proximity. As demonstrated by Ding et al. (2016), BS2G generates unique cross-links not seen with longer crosslinkers like BS3, increasing the depth of structural coverage when used in a multi-crosslinker approach [1].

Native-State Cell Surface Protein Mapping

Due to its membrane impermeability, BS2G is the reagent of choice for studying extracellular domains of membrane proteins or cell surface antigens . This application leverages its water-solubility and sulfo-NHS chemistry to specifically crosslink or label primary amines on the cell surface without entering the cell, thereby preserving intracellular architecture and avoiding off-target reactions with cytosolic proteins [2].

Quantitative CX-MS with Isotopic Verification

The unique selectivity of BS2G for polar protein regions, as demonstrated by Fiala et al. (2020), makes it particularly valuable for studying protein complexes where the interaction interface is hydrophilic or solvent-exposed [3]. In contrast to the non-polar crosslinker DSG, which targets hydrophobic cores, BS2G ensures that crucial data from these polar interaction surfaces are not missed, providing a more complete and unbiased view of the protein's interaction landscape [3].

Application

Selection Property

Validation Focus

High-resolution protein interface mapping

Short 5-atom glutarate spacer

Distance-restraint density and docking confidence

Native-state cell surface protein mapping

Water solubility and membrane impermeability

Surface-specific labeling without intracellular background

Quantitative CX-MS with isotopic verification

d0/d4 isotopic pair enabling MS-based verification

Unambiguous crosslink identification in complex digests

Non-cleavable bioconjugation research

Stable amide bond chemistry

Conjugate stability during long-term storage and circulation models

• [1] Ding, Y.-H., Fan, S.-B., Li, S., Feng, B.-Y., Gao, N., Ye, K., He, S.-M., & Dong, M.-Q. (2016). Increasing the Depth of Mass-Spectrometry-Based Structural Analysis of Protein Complexes through the Use of Multiple Cross-Linkers. Analytical Chemistry, 88(8), 4461-4469. View Source
• [2] Hangzhou Xinqiao Biotechnology. (2018). BS2G Bifunctional Protein Crosslinker Product Page. View Source
• [3] Fiala, J., Kukačka, Z., & Novák, P. (2020). Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics, 218, 103716. View Source